![molecular formula C5H5ClN4O B1453471 5-Chloropyrazine-2-carboxylic acid hydrazide CAS No. 848952-83-0](/img/structure/B1453471.png)
5-Chloropyrazine-2-carboxylic acid hydrazide
Overview
Description
5-Chloropyrazine-2-carboxylic acid hydrazide is a chemical compound with the linear formula C5H5ClN4O . It is a solid substance that should be stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C .
Synthesis Analysis
The synthesis of this compound involves the reaction of δ-chloro-pyrazine^-carboxylic acid methyl ester with hydrazine monohydrate . This reaction is carried out in methanol and heated to reflux for 48 hours . The reaction mixture is then filtered, and the precipitate collected is dried in vacuo to yield the title compound .Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code1S/C5H5ClN4O/c6-4-2-8-3(1-9-4)5(11)10-7/h1-2H,7H2,(H,10,11)
. This indicates the presence of carbon, hydrogen, chlorine, nitrogen, and oxygen atoms in the molecule. Physical And Chemical Properties Analysis
This compound has a molecular weight of 172.57 . It is a solid substance that should be stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C .Scientific Research Applications
Antimicrobial and Antitubercular Activity
Research into hydrazine derivatives, including 5-Chloropyrazine-2-carboxylic acid hydrazide, showcases their potential in antimicrobial and antitubercular applications. These compounds, through structural modifications such as hydrazide–hydrazone derivatives, have been evaluated for their efficacy against tuberculosis and other microbial infections, highlighting a promising avenue for the development of new antimicrobial agents. Notably, studies have identified specific derivatives exhibiting substantial activity against drug-resistant mycobacterial strains, underscoring their potential in addressing antimicrobial resistance (Asif, 2014; Popiołek, 2016).
Psychotropic Potential
Explorations into phosphorylacetohydrazides, a category including this compound derivatives, have unveiled their potential in psychopharmacology. Investigations into specific derivatives have demonstrated promising effects such as memory enhancement, neuroprotective properties, and antidepressant activities, offering insights into their utility in treating neurodegenerative disorders and psychiatric conditions. This research trajectory is critical for the development of new therapeutic agents within the realm of psychopharmacology (Semina et al., 2016).
Genotoxic Impurity Analysis
In the pharmaceutical industry, the control and analysis of hydrazine derivatives as genotoxic impurities in drug products is a critical concern. The methodologies for detecting and quantifying these compounds, including this compound, are essential for ensuring drug safety and compliance with regulatory standards. Advances in analytical techniques have facilitated the detection of such impurities, contributing to the development of safer pharmaceutical products (Elder et al., 2011).
Safety and Hazards
The safety information for 5-Chloropyrazine-2-carboxylic acid hydrazide indicates that it has several hazard statements: H302, H315, H319, H332, H335 . These correspond to hazards related to harmful if swallowed, causes skin irritation, causes serious eye irritation, harmful if inhaled, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and rinsing cautiously with water for several minutes in case of eye contact .
properties
IUPAC Name |
5-chloropyrazine-2-carbohydrazide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5ClN4O/c6-4-2-8-3(1-9-4)5(11)10-7/h1-2H,7H2,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBDISQAOUDHXSW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=CC(=N1)Cl)C(=O)NN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5ClN4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10672030 | |
Record name | 5-Chloropyrazine-2-carbohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10672030 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
848952-83-0 | |
Record name | 2-Pyrazinecarboxylic acid, 5-chloro-, hydrazide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=848952-83-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Chloropyrazine-2-carbohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10672030 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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